Cas no 83949-35-3 (Benzenemethanol, a-cyclopropyl-3,4-dimethyl-)

Benzenemethanol, a-cyclopropyl-3,4-dimethyl- structure
83949-35-3 structure
Product Name:Benzenemethanol, a-cyclopropyl-3,4-dimethyl-
CAS No:83949-35-3
MF:C12H16O
MW:176.254843711853
CID:729120
PubChem ID:3019509
Update Time:2025-04-19

Benzenemethanol, a-cyclopropyl-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-cyclopropyl-3,4-dimethyl-
    • alpha-cyclopropyl-3,4-dimethylbenzyl alcohol
    • cyclopropyl-(3,4-dimethylphenyl)methanol
    • Α-CYCLOPROPYL-3,4-DIMETHYLBENZYL ALCOHOL
    • NS00060439
    • EINECS 281-394-3
    • 83949-35-3
    • DTXSID401004132
    • CYCLOPROPYL(3,4-DIMETHYLPHENYL)METHANOL
    • Inchi: 1S/C12H16O/c1-8-3-4-11(7-9(8)2)12(13)10-5-6-10/h3-4,7,10,12-13H,5-6H2,1-2H3
    • InChI Key: NSHXDLNNWOMQPK-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C)=C(C)C=1)C1CC1

Computed Properties

  • Exact Mass: 176.120115130g/mol
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų
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